Cas no 4778-25-0 (ethyl 2-(1H-pyrrol-2-yl)acetate)

• Product Name: ethyl 2-(1H-pyrrol-2-yl)acetate
• CAS No: 4778-25-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1112863
• PubChem ID: 220944
• Update Time: 2025-07-23

ethyl 2-(1H-pyrrol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, ethyl ester
• ethyl 2-(1H-pyrrol-2-yl)acetate
• (1H-pyrrol-2-yl)-acetic acid ethyl ester
• ethyl 1H-pyrrol-2-ylacetate
• ethyl 2-(2-pyrrolyl)acetate
• pyrrol-2-yl-acetic acid ethyl ester
• Pyrrol-2-yl-essigsaeure-aethylester

• Inchi： 1S/C8H11NO2/c1-2-11-8(10)6-7-4-3-5-9-7/h3-5,9H,2,6H2,1H3
• InChI Key： BSQHTIJMZDDKAZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=CN1)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.117
• Boiling Point: 248.1°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.514
• PSA: 42.09000
• LogP: 1.12030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on ethyl 2-(1H-pyrrol-2-yl)acetate

Professional Introduction to Ethyl 2-(1H-pyrrol-2-yl)acetate (CAS No. 4778-25-0)

Ethyl 2-(1H-pyrrol-2-yl)acetate, a compound with the chemical formula C₇H₉O₂ and CAS number 4778-25-0, is a versatile intermediate in organic synthesis and pharmaceutical research. This ester derivative of pyrrole has garnered significant attention in recent years due to its potential applications in medicinal chemistry and the development of novel bioactive molecules.

The structure of Ethyl 2-(1H-pyrrol-2-yl)acetate features a pyrrole ring linked to an acetic acid ethyl ester moiety. The pyrrole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities, making it a valuable scaffold in drug design. The ester group not only enhances the solubility of the compound in various solvents but also provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In the realm of pharmaceutical research, Ethyl 2-(1H-pyrrol-2-yl)acetate has been explored as a precursor for the development of potential therapeutic agents. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The pyrrole moiety, in particular, has been recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of Ethyl 2-(1H-pyrrol-2-yl)acetate is its versatility in synthetic chemistry. The presence of both the pyrrole ring and the ester group allows for diverse chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups onto the pyrrole ring, expanding its utility in medicinal chemistry.

The compound's pharmacological potential has been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that Ethyl 2-(1H-pyrrol-2-yl)acetate can bind to several protein targets with high affinity, suggesting its suitability as a lead compound for drug development. Additionally, in vitro assays have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases.

Recent advancements in synthetic methodologies have also contributed to the growing interest in Ethyl 2-(1H-pyrrol-2-yl)acetate. The development of more efficient and environmentally friendly synthetic routes has made it easier to produce this compound on a larger scale, facilitating further research and development. These advancements are particularly important in the context of green chemistry, where minimizing waste and reducing environmental impact are key priorities.

The application of Ethyl 2-(1H-pyrrol-2-yl)acetate extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a valuable building block for synthesizing novel compounds with potential applications in crop protection and advanced materials. For instance, derivatives of this compound have been explored as intermediates in the synthesis of herbicides and fungicides, demonstrating its versatility across different industries.

In conclusion, Ethyl 2-(1H-pyrrol-2-yl)acetate (CAS No. 4778-25-0) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure, combined with its reactivity and biological activity, makes it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the applications of this compound are likely to expand, offering new opportunities for innovation and discovery.